Cas no 5795-34-6 (1-[(3-nitrophenyl)carbonyl]-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol)

• Product Name: 1-[(3-nitrophenyl)carbonyl]-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol
• CAS No: 5795-34-6
• MF: C₁₇H₁₂F₃N₃O₄
• MW: 379.29009437561
• CID: 1607662
• PubChem ID: 2869187
• Update Time: 2025-04-21

1-[(3-nitrophenyl)carbonyl]-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol Chemical and Physical Properties

Names and Identifiers

• 1-[(3-nitrophenyl)carbonyl]-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol
• [5-Hydroxy-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-1-yl](3-nitrophenyl)methanone
• Methanone, [4,5-dihydro-5-hydroxy-3-phenyl-5-(trifluoromethyl)-1H-pyrazol-1-yl](3-nitrophenyl)-
• [5-hydroxy-3-phenyl-5-(trifluoromethyl)-4H-pyrazol-1-yl]-(3-nitrophenyl)methanone
• 1-(3-nitrobenzoyl)-3-phenyl-5-(trifluoromethyl)-4,5-dihydro-1H-pyrazol-5-ol
• BIM-0006902.P001
• CB09345
• SR-01000220038
• AKOS005378741
• 2-(3-NITROBENZOYL)-5-PHENYL-3-(TRIFLUOROMETHYL)-4H-PYRAZOL-3-OL
• STK019825
• 5795-34-6
• SR-01000220038-1
• DTXSID40386693
• SMSF0007858
• CBMicro_006993

• Inchi： 1S/C17H12F3N3O4/c18-17(19,20)16(25)10-14(11-5-2-1-3-6-11)21-22(16)15(24)12-7-4-8-13(9-12)23(26)27/h1-9,25H,10H2
• InChI Key： WBDVRMIMBIHEOF-UHFFFAOYSA-N
• SMILES： FC(C1(CC(C2C=CC=CC=2)=NN1C(C1C=CC=C(C=1)[N+](=O)[O-])=O)O)(F)F

Computed Properties

• Exact Mass: 379.07806
• Monoisotopic Mass: 379.078
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 628
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.48
• Boiling Point: 501.1°Cat760mmHg
• Flash Point: 256.8°C
• PSA: 96.04